Cas no 954696-26-5 (3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea)

• Product Name: 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea
• CAS No: 954696-26-5
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 6590140
• PubChem ID: 16920027
• Update Time: 2025-07-18

3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea
• 1-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(3-methoxyphenyl)urea
• 3-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(3-methoxyphenyl)urea
• F2372-0118
• 954696-26-5
• 1-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-methoxyphenyl)urea
• AKOS024643994

• Inchi： 1S/C21H25N3O4/c1-3-28-18-9-7-17(8-10-18)24-14-15(11-20(24)25)13-22-21(26)23-16-5-4-6-19(12-16)27-2/h4-10,12,15H,3,11,13-14H2,1-2H3,(H2,22,23,26)
• InChI Key： WHEKMMXGRTUNGS-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea

Comprehensive Overview of 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea (CAS No. 954696-26-5)

The compound 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea, identified by its CAS No. 954696-26-5, is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidinone core, ethoxy and methoxy phenyl substituents, and a urea linkage. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules targeting enzyme modulation or receptor interactions.

In recent years, the demand for small-molecule therapeutics and precision agrochemicals has surged, driving research into compounds like 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea. Its structural complexity allows for potential applications in drug discovery, where pyrrolidinone derivatives are known for their bioactivity. Researchers are particularly intrigued by its hydrogen-bonding capacity, a trait critical for molecular recognition in biological systems.

The CAS No. 954696-26-5 is often searched alongside terms like "pyrrolidinone-based inhibitors", "urea derivatives in medicinal chemistry", and "synthetic routes for ethoxyphenyl compounds". These queries reflect the growing interest in structure-activity relationships (SAR) and green synthesis methods, aligning with the global push for sustainable chemistry. Notably, the compound’s methoxyphenyl and ethoxyphenyl moieties are frequently studied for their pharmacokinetic properties, such as metabolic stability and membrane permeability.

From a technical perspective, the synthesis of 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea typically involves multi-step organic reactions, including amide coupling and reductive amination. Its purity and yield are often optimized using advanced techniques like HPLC and NMR spectroscopy, ensuring reproducibility for industrial and academic applications. The compound’s molecular weight and logP value further contribute to its suitability for lead optimization in drug development pipelines.

In agrochemical contexts, derivatives of this compound are explored for their potential as plant growth regulators or pest control agents. The ethoxy and methoxy groups may enhance bioavailability in plant systems, a topic gaining traction in precision agriculture discussions. Environmental safety assessments, including biodegradability studies, are also critical for such applications.

As the scientific community prioritizes AI-driven drug discovery and computational chemistry, CAS No. 954696-26-5 serves as a valuable case study for molecular docking simulations. Its 3D conformation and electronic properties are often modeled to predict interactions with biological targets, addressing common search queries like "how to optimize urea derivatives for binding affinity".

In summary, 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(3-methoxyphenyl)urea represents a versatile scaffold with cross-disciplinary relevance. Its study bridges gaps between medicinal chemistry, materials science, and sustainable agriculture, making it a compound of enduring scientific and industrial significance.